2,2,3,3-tetrafluoro-N-(2-fluoro-5-methylphenyl)propanamide

• IUPAC Name: 2,2,3,3-tetrafluoro-N-(2-fluoro-5-methylphenyl)propanamide
• InChI: InChI=1S/C10H8F5NO/c1-5-2-3-6(11)7(4-5)16-9(17)10(14,15)8(12)13/h2-4,8H,1H3,(H,16,17)
• InChI Key: ZYOVZJUWAKMGMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)NC(=O)C(C(F)F)(F)F
• Molecular Formula: C10H8F5NO
• Molecular Weight: 253.17 g/mol

Description

2,2,3,3-tetrafluoro-N-(2-fluoro-5-methylphenyl)propanamide, also known as TFP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFP is a fluorinated amide that has a unique structure, making it a promising candidate for use in scientific research.

Mechanism of Action

2,2,3,3-tetrafluoro-N-(2-fluoro-5-methylphenyl)propanamide is believed to act as an inhibitor of certain enzymes by binding to their active sites and preventing them from functioning properly. The exact mechanism of action of this compound is still under investigation, but studies have shown that it can inhibit the activity of enzymes such as acetylcholinesterase and carbonic anhydrase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific enzyme it is inhibiting. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have various effects on the nervous system.

Advantages and Limitations for Lab Experiments

2,2,3,3-tetrafluoro-N-(2-fluoro-5-methylphenyl)propanamide has several advantages for use in lab experiments, including its high purity and stability. However, this compound also has some limitations, including its high cost and limited availability. Additionally, this compound can be toxic in high concentrations, so care must be taken when handling it in the lab.

Future Directions

There are several future directions for research involving 2,2,3,3-tetrafluoro-N-(2-fluoro-5-methylphenyl)propanamide. One area of interest is the development of this compound-based inhibitors for specific enzymes involved in disease processes. Another area of interest is the use of this compound as a building block for the synthesis of new materials with unique properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in catalysis.

Scientific Research Applications

2,2,3,3-tetrafluoro-N-(2-fluoro-5-methylphenyl)propanamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been shown to act as a potent inhibitor of certain enzymes, making it a promising candidate for drug development. In materials science, this compound has been used as a building block for the synthesis of fluorinated polymers with unique properties. In catalysis, this compound has been shown to be an effective ligand for transition metal catalyzed reactions.